Cas no 313223-11-9 (1,3-Benzenedisulfonicacid, 4-formyl-, sodium salt, hydrate (1:2:1))

1,3-Benzenedisulfonicacid, 4-formyl-, sodium salt, hydrate (1:2:1) structure
313223-11-9 structure
Product Name:1,3-Benzenedisulfonicacid, 4-formyl-, sodium salt, hydrate (1:2:1)
CAS No:313223-11-9
MF:C7H6O7S2
MW:266.248340129852
CID:300932
Update Time:2024-01-27

1,3-Benzenedisulfonicacid, 4-formyl-, sodium salt, hydrate (1:2:1) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedisulfonicacid, 4-formyl-, sodium salt, hydrate (1:2:1)
    • 4-FORMYL-1 3-BENZENEDISULFONIC ACID
    • Inchi: 1S/C7H6O7S2/c8-4-5-1-2-6(15(9,10)11)3-7(5)16(12,13)14/h1-4H,(H,9,10,11)(H,12,13,14)
    • InChI Key: PQYVGRGYAZDHFY-UHFFFAOYSA-N
    • SMILES: C1(S(O)(=O)=O)=CC=C(C=O)C(S(O)(=O)=O)=C1

Computed Properties

  • Exact Mass: 329.946
  • Monoisotopic Mass: 329.946
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 452
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 144A^2

1,3-Benzenedisulfonicacid, 4-formyl-, sodium salt, hydrate (1:2:1) Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • FLUKA BRAND F CODES:3-10-23
  • Hazardous Material Identification: Xi

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